rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethan-1-one hydrochloride, cis

• CAS No.: 2763588-74-3
• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.7

Description

This compound is used in scientific research, particularly in drug development, organic synthesis, and catalysis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethan-1-one hydrochloride, cis involves several steps. The starting materials typically include piperidine derivatives and other organic compounds. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired stereochemistry and yield.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using optimized synthetic routes. These methods focus on maximizing yield and purity while minimizing costs and environmental impact. The process may involve continuous flow reactors and advanced purification techniques to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethan-1-one hydrochloride, cis undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of functionalized derivatives.

Scientific Research Applications

rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethan-1-one hydrochloride, cis has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of complex molecules with specific stereochemistry.

Biology: The compound is studied for its potential biological activity, including interactions with enzymes and receptors.

Medicine: It is investigated for its potential therapeutic effects, particularly in the development of new drugs targeting specific diseases.

Industry: The compound is used in various industrial processes, including catalysis and material science.

Mechanism of Action

The mechanism of action of rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethan-1-one hydrochloride, cis involves its interaction with specific molecular targets and pathways. These interactions can modulate the activity of enzymes, receptors, or other proteins, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some similar compounds to rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethan-1-one hydrochloride, cis include:

• rac-(3R,5S)-5-methylpiperidine-3-carboxylic acid hydrochloride
• Other piperidine derivatives with similar stereochemistry and functional groups

Uniqueness

This compound is unique due to its specific stereochemistry and functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable in various research and industrial applications, particularly in the development of new drugs and materials.